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Compound of Interest

Compound Name: 4-Nitrobiphenyl

Cat. No.: B1678912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrobiphenyl (4-NBP), a
synthetic organic compound with the CAS number 92-93-3. Historically used as an
intermediate in the production of dyes and other chemicals, its use has been largely
discontinued in the United States due to its carcinogenic properties.[1][2] This document
consolidates critical data on its physicochemical properties, toxicology, metabolic pathways,
and relevant experimental protocols to support research and development activities.

Chemical and Physical Properties

4-Nitrobiphenyl is a yellow crystalline solid with a sweetish odor.[3][4] It is stable under normal
conditions but is incompatible with strong oxidizing agents.[1] Key physicochemical data are
summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C12HoNO:2 [5]

Molecular Weight 199.21 g/mol [5]
Light yellow crystalline

Appearance [3114]
powder/needles

Odor Sweetish [3114]

Melting Point 111 - 115 °C (232 - 239 °F) [3]

Boiling Point 340 °C (644 °F) at 760 mmHg [31[6]
Insoluble in water; soluble in

N hot alcohols, acetic acid,

Solubility [11[3]
benzene, chloroform, and
ether.

LogP 3.77 [4]

Flash Point 143 °C (290 °F) [7]

Toxicological Profile

4-Nitrobiphenyl is classified as a suspected human carcinogen.[3] Acute exposure in humans

can lead to irritation of the eyes, mucous membranes, and respiratory tract, with symptoms

including headache, nausea, and fatigue.[2] Chronic exposure has been associated with effects

on the nervous system, liver, and kidneys.[2]

Toxicity Data Value Species Reference(s)
Oral LD50 2230 mg/kg Rat [3]
Oral LD50 1970 mg/kg Rabbit [3]

Suspected Human

Carcinogenicity Carcinogen (ACGIH - [3]
A2)
Target Organs Bladder, Blood Animal studies [8]
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Metabolic Activation and Carcinogenicity

The carcinogenicity of 4-Nitrobiphenyl is primarily attributed to its metabolic activation to 4-

aminobiphenyl (4-ABP), a known human bladder carcinogen.[4][9] This biotransformation is a
critical area of study for understanding its mechanism of action.

Metabolic Pathway

The metabolic activation of 4-NBP involves a series of enzymatic reactions, primarily occurring
in the liver. The key steps include the reduction of the nitro group to form 4-nitrosobiphenyl and
subsequently N-hydroxy-4-aminobiphenyl. This reactive intermediate can then be further

metabolized to form DNA adducts, which are implicated in the initiation of cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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